Cas no 1805591-43-8 (2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid)
2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid
-
- Inchi: 1S/C7H5BrN2O5/c8-6-4(5(11)7(12)13)1-3(2-9-6)10(14)15/h1-2,5,11H,(H,12,13)
- InChI Key: PSTIYRHUVNQJPK-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=CN=1)[N+](=O)[O-])C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 269
- XLogP3: 0.6
- Topological Polar Surface Area: 116
2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011505-250mg |
2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid |
1805591-43-8 | 95% | 250mg |
$1,019.20 | 2022-04-01 | |
| Alichem | A029011505-1g |
2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid |
1805591-43-8 | 95% | 1g |
$3,184.50 | 2022-04-01 |
2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid
Introduction to 2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid (CAS No. 1805591-43-8)
2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid (CAS No. 1805591-43-8) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. The compound's molecular formula is C9H7BrN2O4, and it has a molecular weight of approximately 277.06 g/mol.
The core structure of 2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid consists of a pyridine ring substituted with a bromine atom at the 2-position, a nitro group at the 5-position, and a hydroxyacetic acid moiety attached to the 3-position. This combination of functional groups imparts distinct chemical properties and biological activities, making it an interesting candidate for further investigation.
In recent years, there has been a surge in research focused on the synthesis and biological evaluation of compounds with similar structural motifs. Studies have shown that such compounds can exhibit a range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the bromine and nitro groups in 2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid is particularly noteworthy, as these functional groups are known to influence the compound's reactivity and biological activity.
The synthesis of 2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid typically involves multistep reactions, starting from readily available starting materials. One common synthetic route involves the bromination of a substituted pyridine followed by nitration and subsequent esterification or hydrolysis to form the final product. The detailed synthetic procedures are well-documented in the literature and have been optimized to achieve high yields and purity.
In terms of its biological activity, 2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid has been evaluated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the disruption of key signaling pathways involved in cell proliferation and survival.
Furthermore, research has also explored the anti-inflammatory properties of 2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid. In vitro studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that 2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The antimicrobial activity of 2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid has also been investigated. Studies have shown that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for developing new antibiotics. The mechanism by which it exerts its antimicrobial effects is not yet fully understood but is thought to involve disruption of bacterial cell membranes or interference with essential metabolic pathways.
In addition to its potential therapeutic applications, 2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid has also been studied for its use as a chemical probe in biological research. Its unique structural features make it an excellent tool for investigating protein-protein interactions and signaling pathways in cells. For example, it has been used to study the role of specific enzymes in cancer cell signaling and to identify novel targets for drug development.
The safety profile of 2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicology studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully evaluate its safety and efficacy in humans.
In conclusion, 2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid (CAS No. 1805591-43-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.
1805591-43-8 (2-(2-Bromo-5-nitropyridin-3-yl)-2-hydroxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)